Enhanced Hydrogen-Bond Acceptor Capacity vs. N-Alkyl Homologs
The target compound possesses two hydrogen-bond acceptor sites (the amine nitrogen and the ether oxygen), double the count of all simple N-alkyl analogs—including N-methyl, N-ethyl, N-propyl, and N-butyl—which each contain only the amine nitrogen as a single acceptor [1][2][3]. This distinction is quantifiable and invariant across the N-alkyl series.
| Evidence Dimension | Hydrogen-Bond Acceptor Count |
|---|---|
| Target Compound Data | 2 (amine N + ether O) |
| Comparator Or Baseline | [(2,4-Dimethylphenyl)methyl](methyl)amine, [(2,4-Dimethylphenyl)methyl](propyl)amine, and (2,4-Dimethylphenyl)methanamine: each = 1 |
| Quantified Difference | +1 HBA (100% increase vs. N-alkyl comparators) |
| Conditions | Computed by Cactvs 3.4.6.11 / PubChem release 2019.06.18; confirmed by SMILES structural analysis |
Why This Matters
Additional hydrogen-bond acceptor capacity directly influences solubility, permeability, and target binding; a 100% difference means the compound will interact with polar environments in ways that simple N-alkyl homologs cannot replicate.
- [1] PubChem CID 43590735: [(2,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine, Property: Hydrogen Bond Acceptor Count = 2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43590735 View Source
- [2] PubChem CID 4962300: N-(2,4-dimethylbenzyl)-N-methylamine, Property: Hydrogen Bond Acceptor Count = 1. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4962300 View Source
- [3] PubChem CID 24713873: [(2,4-Dimethylphenyl)methyl](propyl)amine, Property: Hydrogen Bond Acceptor Count = 1. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/24713873 View Source
